(1,1,3-Trichloro-3-phenylpropyl)phosphonic dichloride

• CAS RN: 39950-67-9
• Molecular Formula: C9H8Cl5OP
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (1,3,3-trichloro-3-dichlorophosphorylpropyl)benzene
• InChI: InChI=1S/C9H8Cl5OP/c10-8(7-4-2-1-3-5-7)6-9(11,12)16(13,14)15/h1-5,8H,6H2
• InChI Key: RECWQYRNTWMXOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(P(=O)(Cl)Cl)(Cl)Cl)Cl

Description

(1,1,3-Trichloro-3-phenylpropyl)phosphonic dichloride is a useful research compound. Its molecular formula is C9H8Cl5OP and its molecular weight is 340.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.8 g (0.05 mole) trichloromethane phosphonic dichloride, 7.8 g (0.075 mole) styrene, 134 mg (1 mmole) anhydrous cupric chloride and 206 mg triethylammonium chloride were brought into solution by 5 ml acetonitrile, and heated in the absence of air in a sealed ampoule at 110° during 3.5 hours. After cooling and opening of the ampoule, the reaction mixture was subjected to fractionation in vacuo, through a short Vigreux column. 9.1 g pure 1:1 adduct, 1,1,3-trichloro-3-phenyl-propane-1-phosphonic dichloride was obtained bp/0.05: 121°. Found: Cl: 50.8, Calc. for C9H8Cl5OP: 52.1%